4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YN-1-OL

Specification

• CAS No.: 86120-46-9
• Molecular Formula: C10H20O2Si
• Molecular Weight: 200.35 g/mol
• IUPAC Name: 4-[tert-butyl(dimethyl)silyl]oxybut-2-yn-1-ol
• Standard InChI: InChI=1S/C10H20O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h11H,8-9H2,1-5H3
• Standard InChI Key: TVWVWXDQNWGYJZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OCC#CCO
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC#CCO

Introduction

Chemical Identity and Basic Properties

Nomenclature and Identification

Property	Value	Reference
Molecular Formula	C₁₀H₂₀O₂Si
Molecular Weight	200.35 g/mol
Standard InChI	InChI=1S/C10H20O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h11H,8-9H2,1-5H3
Standard InChIKey	TVWVWXDQNWGYJZ-UHFFFAOYSA-N
Exact Mass	200.123
Polar Surface Area (PSA)	29.46
LogP	2.00390
Physical State	Not specified in available data	-
Boiling Point	Not specified in available data	-
Melting Point	Not specified in available data	-

The compound features a moderate polar surface area of 29.46 and a LogP value of approximately 2.0039, indicating balanced lipophilicity and hydrophilicity properties. This balanced profile contributes to its utility in diverse synthetic applications. The internal alkyne functional group provides linear geometry with characteristic carbon-carbon triple bond reactivity, while the primary alcohol and silyl ether groups offer orthogonal reactivity for selective transformations.

Synthesis and Preparation

Synthetic Routes

The primary synthetic route to 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YN-1-OL involves the selective protection of one hydroxyl group in but-2-yne-1,4-diol with tert-butyldimethylsilyl chloride. This reaction typically employs a base such as imidazole or triethylamine to facilitate the silylation process. The general reaction scheme involves nucleophilic attack of the alcohol oxygen on the silicon atom of the silylating agent, forming the silyl ether linkage with elimination of HCl, which is neutralized by the base.

The synthesis requires careful control of reaction conditions and stoichiometry to maximize selective mono-protection rather than di-protection of both hydroxyl groups. This selectivity challenge represents a common issue in protecting group chemistry where symmetrical difunctional molecules are employed. Temperature control, slow addition of the silylating agent, and proper solvent selection are crucial parameters for optimizing the yield of the mono-protected product.

Laboratory Preparation Example

A documented laboratory preparation described in literature involves the following procedure: To a solution of but-2-yne-1,4-diol in an appropriate solvent (typically THF or DMF), tert-butyldimethylsilyl chloride is added in the presence of imidazole. The reaction mixture is typically stirred at room temperature for several hours, followed by standard aqueous workup and purification procedures such as column chromatography to isolate the desired mono-protected product.

A specific example from the literature demonstrates the use of this compound as a synthetic intermediate. In a study focused on the synthesis of echinopines, researchers used 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YN-1-OL (identified as compound 29 in their work) as a key starting material. The synthesis involved treating the compound with sodium hydride (60% in mineral oil, 1.89 g, 47.2 mmol) in anhydrous THF (210 mL) under argon at 0°C. After stirring for 30 minutes, methyl iodide (3.2 mL, 51.5 mmol) was slowly added. The reaction mixture was then warmed to room temperature and stirred for an additional 1.5 hours.

Applications in Organic Synthesis

Protecting Group Chemistry

4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YN-1-OL serves as an exemplary substrate in protecting group chemistry, a cornerstone strategy in complex organic synthesis. The tert-butyldimethylsilyl (TBDMS) group selectively protects one hydroxyl functionality while leaving the second hydroxyl group available for further transformations. This orthogonal protection strategy is particularly valuable when constructing molecules with multiple functional groups that require different reaction conditions for manipulation.

Chemical Reactivity

Functional Group Reactivity

The compound 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YN-1-OL possesses three principal functional groups with distinct reactivity profiles:

The orthogonal reactivity of these functional groups allows for selective transformations, making this compound a versatile building block in complex molecule synthesis. The linear geometry imposed by the alkyne creates defined spatial arrangements that can be exploited in stereoselective synthesis approaches.

Precautionary Statement	Recommendation
Prevention	Avoid breathing dust/fume/gas/mist/vapors/spray
Prevention	Wash skin thoroughly after handling
Prevention	Use only outdoors or in a well-ventilated area
Prevention	Wear protective gloves/protective clothing/eye protection/face protection
Response (Skin Contact)	IF ON SKIN: Wash with plenty of soap and water
Response (Inhalation)	IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing
Response (Eye Contact)	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing
Storage	Store in a well-ventilated place. Keep container tightly closed
Storage	Store locked up
Disposal	Dispose of contents/container to an approved waste disposal plant

In case of emergency situations, standard first aid procedures should be followed as outlined in the safety data sheet. Medical attention should be sought if skin irritation or eye irritation persists following initial first aid measures.